Cas no 1432792-73-8 (3-fluoro-3-(2-fluorophenyl)azetidine)

• Product Name: 3-fluoro-3-(2-fluorophenyl)azetidine
• CAS No: 1432792-73-8
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5209226
• PubChem ID: 71758240
• Update Time: 2025-10-13

3-fluoro-3-(2-fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-fluoro-3-(2-fluorophenyl)-
• 3-fluoro-3-(2-fluorophenyl)azetidine

• Inchi： 1S/C9H9F2N/c10-8-4-2-1-3-7(8)9(11)5-12-6-9/h1-4,12H,5-6H2
• InChI Key： VPFGEHGRVYWWEK-UHFFFAOYSA-N
• SMILES： N1CC(F)(C2=CC=CC=C2F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-fluoro-3-(2-fluorophenyl)azetidine

3-Fluoro-3-(2-Fluorophenyl)azetidine: An Emerging Compound in Medicinal Chemistry (CAS No. 1432792-73-8)

3-Fluoro-3-(2-fluorophenyl)azetidine (CAS No. 1432792-73-8) is a promising compound in the field of medicinal chemistry, particularly for its potential applications in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its favorable pharmacological properties and potential for addressing unmet medical needs.

The molecular structure of 3-fluoro-3-(2-fluorophenyl)azetidine consists of a four-membered azetidine ring with two fluorine atoms, one attached to the azetidine ring and the other to the phenyl group. This configuration imparts distinct chemical and biological properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to target proteins. In the case of 3-fluoro-3-(2-fluorophenyl)azetidine, the presence of fluorine atoms enhances its stability and improves its pharmacokinetic profile, making it a valuable scaffold for the design of new drugs.

One of the key areas where 3-fluoro-3-(2-fluorophenyl)azetidine has shown promise is in the treatment of neurological disorders. Research has demonstrated that this compound can modulate specific neurotransmitter systems, potentially offering therapeutic benefits for conditions such as anxiety, depression, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-fluoro-3-(2-fluorophenyl)azetidine exhibited potent activity against serotonin receptors, which are implicated in mood regulation and cognitive function.

In addition to its neurological applications, 3-fluoro-3-(2-fluorophenyl)azetidine has also been explored for its potential in oncology. Preclinical studies have shown that certain derivatives of this compound can inhibit cancer cell proliferation and induce apoptosis in various tumor models. The mechanism of action appears to involve modulation of signaling pathways that are critical for cancer cell survival and growth. These findings suggest that 3-fluoro-3-(2-fluorophenyl)azetidine could serve as a lead compound for the development of novel anticancer agents.

The synthetic accessibility of 3-fluoro-3-(2-fluorophenyl)azetidine is another factor contributing to its appeal in drug discovery. Several efficient synthetic routes have been developed to prepare this compound and its derivatives, allowing for rapid optimization and scale-up. For example, a recent publication in Organic Letters described a palladium-catalyzed coupling reaction that provides a straightforward and high-yielding method for synthesizing 3-fluoro-3-(2-fluorophenyl)azetidine. This synthetic flexibility facilitates the exploration of structure-activity relationships (SAR) and enables the identification of optimized lead compounds with enhanced therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-fluoro-3-(2-fluorophenyl)azetidine-based drugs in various indications. Early results from these trials have been encouraging, with several compounds demonstrating favorable pharmacokinetic profiles and minimal adverse effects. However, further research is needed to fully understand the long-term safety and efficacy of these agents.

In conclusion, 3-fluoro-3-(2-fluorophenyl)azetidine (CAS No. 1432792-73-8) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing significant medical challenges.